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Compound of Interest

Compound Name:
Diethyl 2-(4-

chlorophenyl)malonate

Cat. No.: B1347583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 2-(4-chlorophenyl)malonate is a substituted diethyl malonate derivative. Compounds

of this class are valuable intermediates in organic synthesis, particularly in the preparation of a

variety of biologically active molecules. The presence of the 4-chlorophenyl group and the

reactive malonate functionality allows for diverse chemical transformations, making it a key

building block in medicinal chemistry and drug discovery. Its derivatives have shown potential

as antimicrobial and anticancer agents.[1] This document provides detailed protocols for the

synthesis and key applications of Diethyl 2-(4-chlorophenyl)malonate, along with relevant

data and visualizations.

Physicochemical Properties

While specific experimental data for Diethyl 2-(4-chlorophenyl)malonate is not readily

available in the cited literature, the properties of a closely related compound, Diethyl 2-(4-

chlorobenzylidene)malonate (the product of Knoevenagel condensation), are provided for

reference.
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Property Value Reference

Molecular Formula C₁₃H₁₅ClO₄ --INVALID-LINK--

Molecular Weight 270.71 g/mol --INVALID-LINK--

IUPAC Name
diethyl 2-(4-

chlorophenyl)propanedioate
--INVALID-LINK--

CAS Number 19677-37-3 --INVALID-LINK--

Spectroscopic Data

Spectroscopic data for the related compound, Diethyl 2-(4-chlorobenzylidene)malonate, is

available and can serve as a reference for related structures.[2]

Spectrum Type
Key Features (for Diethyl 2-(4-
chlorobenzylidene)malonate)

¹H NMR
Signals corresponding to ethyl groups and

aromatic protons.

¹³C NMR
Resonances for carbonyl carbons, aromatic

carbons, and ethyl carbons.

IR
Characteristic peaks for C=O (ester) and C=C

bonds.

Mass Spectrometry
Molecular ion peak and fragmentation pattern

consistent with the structure.

Experimental Protocols
Protocol 1: Synthesis of Diethyl 2-(4-
chlorophenyl)malonate via Alkylation of Diethyl
Malonate
This protocol is a general procedure for the alkylation of diethyl malonate, adapted for the

synthesis of the target compound.
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Reaction Scheme:
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Reactants

Reagents

Products

Diethyl Malonate

Diethyl 2-(4-chlorophenyl)malonate

4-Chlorobenzyl Chloride

Sodium Ethoxide (NaOEt)

1.

Ethanol (EtOH)

2.
Sodium Chloride (NaCl)
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Start

Mix Diethyl 2-(4-chlorophenyl)malonate,
Aldehyde, and Solvent

Add weak base catalyst
(e.g., piperidine)

Heat to reflux
(monitor by TLC)

Cool, add water,
and extract with organic solvent

Dry, concentrate,
and purify product

End
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Reactants Conditions

Diethyl 2-(4-chlorophenyl)malonate

Condensation Intermediate

Urea Strong Base
(e.g., Sodium Ethoxide)

catalyzes

Heat (Reflux)

drives reaction

5-(4-chlorophenyl)barbituric Acid

Cyclization & Elimination of Ethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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